Cas no 802023-79-6 (Propanamide,N-(3,5-dimethyl-4-isoxazolyl)-2-(propylamino)-)

• Product name: Propanamide,N-(3,5-dimethyl-4-isoxazolyl)-2-(propylamino)-
• CAS No: 802023-79-6
• MF: C₁₁H₁₉N₃O₂
• MW: 225.28746
• CID: 713126
• PubChem ID: 121227281

Propanamide,N-(3,5-dimethyl-4-isoxazolyl)-2-(propylamino)- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(3,5-dimethyl-4-isoxazolyl)-2-(propylamino)-
• Propionamide,N-(3,5-dimethyl-4-isoxazolyl)-2-(propylamino)- (8CI)
• 2-((3,5-Dimethylisoxazol-4-yl)(propyl)amino)propanamide
• 802023-79-6

• Inchi： InChI=1S/C11H19N3O2/c1-5-6-14(8(3)11(12)15)10-7(2)13-16-9(10)4/h8H,5-6H2,1-4H3,(H2,12,15)
• InChI Key： YGGILCOPUBUIGE-UHFFFAOYSA-N
• SMILES： CCCN(C1=C(ON=C1C)C)C(C)C(=O)N

Computed Properties

• Exact Mass: 225.148
• Monoisotopic Mass: 225.148
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.2A^2
• XLogP3: 1.5